Cas no 87783-60-6 (Pentanamide, 2-(acetylamino)-4-methyl-N-(phenylmethyl)-, (S)-)

Pentanamide, 2-(acetylamino)-4-methyl-N-(phenylmethyl)-, (S)- structure
87783-60-6 structure
Product Name:Pentanamide, 2-(acetylamino)-4-methyl-N-(phenylmethyl)-, (S)-
CAS No:87783-60-6
MF:C15H22N2O2
MW:262.347383975983
CID:652371
PubChem ID:71412138
Update Time:2025-04-19

Pentanamide, 2-(acetylamino)-4-methyl-N-(phenylmethyl)-, (S)- Chemical and Physical Properties

Names and Identifiers

    • Pentanamide, 2-(acetylamino)-4-methyl-N-(phenylmethyl)-, (S)-
    • DTXSID90831709
    • N~2~-Acetyl-N-benzyl-L-leucinamide
    • 87783-60-6
    • Inchi: 1S/C15H22N2O2/c1-11(2)9-14(17-12(3)18)15(19)16-10-13-7-5-4-6-8-13/h4-8,11,14H,9-10H2,1-3H3,(H,16,19)(H,17,18)/t14-/m0/s1
    • InChI Key: VLVSSUQRMRBLSR-AWEZNQCLSA-N
    • SMILES: O=C([C@H](CC(C)C)NC(C)=O)NCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 262.168127949g/mol
  • Monoisotopic Mass: 262.168127949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 58.2Ų
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